Cas no 868228-58-4 (3-(2,3-dimethylphenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea)

• Product Name: 3-(2,3-dimethylphenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea
• CAS No: 868228-58-4
• MF: C₂₃H₃₂N₄S
• MW: 396.591983795166
• CID: 6382294
• PubChem ID: 4673219
• Update Time: 2025-07-09

3-(2,3-dimethylphenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dimethylphenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea
• 1-(2,3-dimethylphenyl)-3-[1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl]thiourea
• AKOS024610505
• HMS2719L07
• 868228-58-4
• F1810-0023
• 1-(2,3-dimethylphenyl)-3-(1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl)thiourea
• CHEMBL1343206
• 3-(2,3-dimethylphenyl)-1-[1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl]thiourea
• SMR000323576
• MLS000624259

• Inchi： 1S/C23H32N4S/c1-17-9-8-12-21(18(17)2)25-23(28)24-19(3)22(20-10-6-5-7-11-20)27-15-13-26(4)14-16-27/h5-12,19,22H,13-16H2,1-4H3,(H2,24,25,28)
• InChI Key： YIIQGQGVJVFUGR-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(C)=C1C)C(NC(C)C(N1CCN(C)CC1)C1=CC=CC=C1)=S

Computed Properties

• Exact Mass: 396.23476821g/mol
• Monoisotopic Mass: 396.23476821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 62.6Ų

Additional information on 3-(2,3-dimethylphenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea

Introduction to 3-(2,3-dimethylphenyl)-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea (CAS No. 868228-58-4)

3-(2,3-dimethylphenyl)-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea, also known by its CAS number 868228-58-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiourea moiety, a dimethylphenyl group, and a 4-methylpiperazine ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The thiourea functional group in 3-(2,3-dimethylphenyl)-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea is particularly noteworthy due to its ability to form hydrogen bonds and interact with various biological targets. Thioureas have been extensively studied for their diverse pharmacological properties, including antifungal, antibacterial, and antiviral activities. The presence of this functional group in the compound may enhance its binding affinity to specific receptors or enzymes, making it a promising candidate for drug development.

The dimethylphenyl group in the structure of 3-(2,3-dimethylphenyl)-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea adds aromatic character and hydrophobicity to the molecule. Aromatic compounds are known for their ability to interact with hydrophobic pockets in proteins, which can be crucial for modulating protein function. This feature may contribute to the compound's potential as a ligand for G protein-coupled receptors (GPCRs) or other membrane-bound proteins.

The 4-methylpiperazine ring in 3-(2,3-dimethylphenyl)-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea is another key structural element that influences its biological activity. Piperazine derivatives are widely used in pharmaceuticals due to their ability to cross the blood-brain barrier and interact with central nervous system (CNS) targets. The methylation of the piperazine ring can enhance the lipophilicity of the molecule, potentially improving its bioavailability and pharmacokinetic properties.

Recent studies have explored the potential therapeutic applications of 3-(2,3-dimethylphenyl)-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 3-(2,3-dimethylphenyl)-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for further development in this area.

The pharmacokinetic profile of 3-(2,3-dimethylphenyl)-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea has been studied using various animal models. Results indicate that it has good oral bioavailability and a favorable half-life, which are important considerations for drug development. Additionally, preliminary toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 3-(2,3-dimethylphenyl)-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea (CAS No. 868228-58-4) is a promising compound with a unique combination of structural features that contribute to its potential biological activities. Ongoing research continues to explore its therapeutic applications in areas such as inflammation and neurodegeneration. As more data becomes available from clinical trials and further studies, this compound may prove to be a valuable addition to the pharmaceutical arsenal.